5-(4-bromophenyl)-4-(3,5-dimethyl-1H-pyrazol-1-yl)thieno[2,3-d]pyrimidine

• IUPAC Name: 5-(4-bromophenyl)-4-(3,5-dimethylpyrazol-1-yl)thieno[2,3-d]pyrimidine
• InChI: InChI=1S/C17H13BrN4S/c1-10-7-11(2)22(21-10)16-15-14(8-23-17(15)20-9-19-16)12-3-5-13(18)6-4-12/h3-9H,1-2H3
• InChI Key: ADYLBGMEMMPRKY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NN1C2=C3C(=CSC3=NC=N2)C4=CC=C(C=C4)Br)C
• Molecular Formula: C17H13BrN4S
• Molecular Weight: 385.3 g/mol

Description

5-(4-bromophenyl)-4-(3,5-dimethyl-1H-pyrazol-1-yl)thieno[2,3-d]pyrimidine is a chemical compound that has been studied for its potential applications in scientific research. This compound has been synthesized using various methods and its mechanism of action has been explored to understand its biochemical and physiological effects.

Scientific Research Applications

Synthesis and Antimicrobial Activity

Researchers have synthesized various heterocyclic compounds utilizing the core structure similar to "5-(4-bromophenyl)-4-(3,5-dimethyl-1H-pyrazol-1-yl)thieno[2,3-d]pyrimidine" to assess their antimicrobial efficacy. For example, Gad-Elkareem et al. (2011) explored the synthesis and antimicrobial activity of thio-substituted ethyl nicotinate derivatives, which underwent cyclization to form corresponding thieno[2,3-b]pyridines and pyridothienopyrimidine derivatives. Some of these synthesized compounds demonstrated in vitro antimicrobial activities (Gad-Elkareem, Abdel-fattah, & Elneairy, 2011).

Anticancer Activity

The research has also delved into the anticancer potential of derivatives related to the mentioned compound. Ghorab et al. (2014) synthesized 4-aminoantipyrine-based heterocycles, including derivatives that were evaluated against a human tumor breast cancer cell line MCF7. The study found several compounds with significant anticancer activities, highlighting the potential of these derivatives in anticancer drug development (Ghorab, El-Gazzar, & Alsaid, 2014).